Cas no 918145-27-4 (Thieno[2,3-b]quinoline-2-carboxylic acid, 6-bromo-)

• Product Name: Thieno[2,3-b]quinoline-2-carboxylic acid, 6-bromo-
• CAS No: 918145-27-4
• MF: C₁₂H₆BrNO₂S
• MW: 308.150540828705
• CID: 779402
• PubChem ID: 71427772
• Update Time: 2025-04-19

Thieno[2,3-b]quinoline-2-carboxylic acid, 6-bromo- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]quinoline-2-carboxylic acid, 6-bromo-
• 6-bromothieno[2,3-b]quinoline-2-carboxylic acid
• 918145-27-4
• DTXSID80846509

• Inchi： 1S/C12H6BrNO2S/c13-8-1-2-9-6(4-8)3-7-5-10(12(15)16)17-11(7)14-9/h1-5H,(H,15,16)
• InChI Key： LPXLDDRNCFCGLG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C1C=C(C(=O)O)SC1=N2

Computed Properties

• Exact Mass: 306.93026g/mol
• Monoisotopic Mass: 306.93026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 78.4Ų